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Introduction

Glycol dimercaptoacetate (CAS 123-81-9), also known as ethylene glycol bis(thioglycolate),
is a multifunctional chemical compound characterized by the presence of two thiol (-SH)
groups. This dithiol possesses significant reactivity, making it a valuable component in a variety
of chemical syntheses and applications.[1][2] Its utility spans across polymer chemistry, where
it acts as a crosslinking agent, to the medical field, where it is explored as a chelating agent for
heavy metal intoxication.[3][4] This technical guide provides a comprehensive overview of
Glycol dimercaptoacetate, including its chemical and physical properties, synthesis, key
applications with detailed experimental protocols, and safety information.

Chemical and Physical Properties

Glycol dimercaptoacetate is a colorless to pale yellow liquid with a characteristic stench.[3] It
is soluble in water and organic solvents.[2] A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Glycol Dimercaptoacetate
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Property Value Reference(s)
CAS Number 123-81-9

Molecular Formula CeH1004S2 [4]

Molecular Weight 210.27 g/mol [4]

Clear, colorless to pale yellow
Appearance o [3][4]
liquid with a stench

Density 1.313 g/mL at 25 °C [5]
Boiling Point 137-139 °C at 2 mm Hg [5]
Flash Point >110 °C (>230 °F) [6]
Water Solubility 20 g/L at 20 °C [5]
Refractive Index (n20/D) 1.522 [5]
InChi Key PSYGHMBJXWRQFD- (4]
UHFFFAOYSA-N
SMILES C(COC(=0)CS)OC(=0)CSs [4]
Synthesis

Glycol dimercaptoacetate is typically synthesized via the esterification of ethylene glycol with
thioglycolic acid.[5] This reaction involves the condensation of the hydroxyl groups of ethylene
glycol with the carboxylic acid groups of thioglycolic acid, forming ester linkages and releasing
water as a byproduct.

Ethylene Glycol Glycol Dimercaptoacetate
HO-CH2-CH2-OH HS-CH2-COO-CH2-CH2-O0C-CH2-SH
5 Thioglycolic Acid Water
HS-CH2-COOH 2 H20
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Caption: Synthesis of Glycol Dimercaptoacetate.

Experimental Protocol: Synthesis of Glycol
Dimercaptoacetate

This protocol describes a representative laboratory-scale synthesis of Glycol
dimercaptoacetate.

Materials:

o Ethylene glycol (1.0 mol)

» Thioglycolic acid (2.2 mol)

e p-Toluenesulfonic acid (catalyst, 0.02 mol)
o Toluene (solvent)

o Saturated sodium bicarbonate solution
» Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

e Round-bottom flask

o Dean-Stark apparatus

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
ethylene glycol, thioglycolic acid, p-toluenesulfonic acid, and toluene.
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» Heat the mixture to reflux. The water formed during the esterification will be azeotropically
removed and collected in the Dean-Stark trap.

» Monitor the reaction progress by the amount of water collected. The reaction is considered
complete when the theoretical amount of water has been removed.

e Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium
bicarbonate solution (to neutralize the acid catalyst), water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the toluene under reduced pressure using a rotary
evaporator to obtain the crude Glycol dimercaptoacetate.

 Further purification can be achieved by vacuum distillation.

Applications

The dual thiol functionality of Glycol dimercaptoacetate makes it a versatile molecule for
various applications, primarily in polymer chemistry and as a chelating agent.

Polymer Chemistry: Crosslinking Agent

Glycol dimercaptoacetate is widely used as a crosslinking agent in the synthesis of polymers.
[1] Its two thiol groups can react with various functional groups, such as isocyanates, epoxides,
and alkenes (in thiol-ene reactions), to form a three-dimensional polymer network. This
crosslinking enhances the mechanical properties, thermal stability, and chemical resistance of
the resulting polymer. It is particularly useful in the formulation of adhesives, sealants, and
coatings.[2]

One of the key reactions involving Glycol dimercaptoacetate in polymer science is the thiol-
ene "click" reaction. This reaction proceeds via a radical-mediated addition of a thiol to a
carbon-carbon double bond (ene) and is known for its high efficiency, selectivity, and mild
reaction conditions.
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Caption: Thiol-Ene "Click" Reaction Mechanism.

This protocol provides a general procedure for the UV-initiated polymerization of a thiol-ene
system using Glycol dimercaptoacetate.

Materials:

e Glycol dimercaptoacetate (GDMA)

o Adifunctional alkene (e.g., diallyl phthalate)

e A photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA)
e Solvent (if necessary, e.g., toluene)

e UV curing system (365 nm)

e Glass slides

e Spacers

Procedure:
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» Prepare a homogeneous mixture of Glycol dimercaptoacetate and the difunctional alkene
in a stoichiometric ratio of thiol to ene functional groups (1:1).

» Add the photoinitiator to the mixture at a concentration of, for example, 1 wt%. Ensure
complete dissolution. If a solvent is used, ensure all components are fully dissolved.

» Place spacers of a desired thickness on a glass slide.
o Deposit the thiol-ene mixture onto the glass slide.
e Place a second glass slide on top to create a thin film of the mixture.

o Expose the assembly to UV radiation (e.g., 365 nm) for a specified time to initiate
polymerization and curing. The curing time will depend on the intensity of the UV source and
the specific formulation.

 After curing, the solid polymer film can be removed from the glass slides.

e The resulting polymer can be characterized by techniques such as Fourier-transform infrared
spectroscopy (FTIR) to confirm the disappearance of thiol and ene peaks, and by
mechanical testing to evaluate its physical properties.

Drug Development: Chelating Agent for Heavy Metal
Poisoning

The thiol groups in Glycol dimercaptoacetate can bind to heavy metal ions, forming stable
complexes that can be excreted from the body.[4] This property makes it a candidate for the
development of drugs for the treatment of heavy metal poisoning, such as from lead, mercury,
or arsenic.[3] The two thiol groups can form a chelate ring with the metal ion, which enhances
the stability of the complex.
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Caption: Chelation of a Heavy Metal lon by GDMA.

This protocol outlines a general method to assess the in vitro chelation of a heavy metal ion,
such as lead (Pb?*), by Glycol dimercaptoacetate.

Materials:
e Glycol dimercaptoacetate (GDMA)
o A water-soluble salt of the heavy metal (e.g., lead(ll) nitrate, Pb(NOs)2)

» Buffer solution (e.g., phosphate-buffered saline, PBS, at a physiological pH of 7.4)
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e Deionized water

o Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometry
(ICP-MS)

Procedure:

o Preparation of Stock Solutions:

o Prepare a stock solution of the heavy metal salt of a known concentration (e.g., 1000 ppm)
in deionized water.

o Prepare a stock solution of Glycol dimercaptoacetate of a known concentration in the
buffer solution.

e Chelation Reaction:

[e]

In a series of test tubes, add a fixed amount of the heavy metal stock solution.

o

Add varying amounts of the Glycol dimercaptoacetate stock solution to achieve different
molar ratios of chelating agent to metal ion (e.g., 0.5:1, 1:1, 2:1, 5:1).

(¢]

Bring the final volume of each tube to a constant value with the buffer solution.

[¢]

Include a control tube containing only the heavy metal salt in the buffer.

e |ncubation:

o Incubate all tubes at a constant temperature (e.g., 37 °C) for a specific period (e.g., 24
hours) to allow the chelation reaction to reach equilibrium.

o Separation of Free and Complexed Metal (Optional but recommended):

o Use a technique like ultrafiltration to separate the low-molecular-weight GDMA-metal
complex from any remaining free metal ions (this step may vary depending on the
analytical method).

e Quantification of Unbound Metal:
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o Measure the concentration of the unbound (free) heavy metal in each sample using AAS
or ICP-MS.

o Data Analysis:

o Calculate the percentage of the metal chelated by Glycol dimercaptoacetate at each
molar ratio using the following formula:

» % Chelation = [ (Initial Metal Conc. - Free Metal Conc.) / Initial Metal Conc. ] * 100

o Plot the percentage of chelation against the molar ratio of GDMA to the metal ion to
determine the chelation efficiency.

Safety and Toxicology

Glycol dimercaptoacetate is harmful if swallowed, in contact with skin, or if inhaled. It causes
skin and serious eye irritation. Due to its stench and potential for adverse health effects, it
should be handled in a well-ventilated area, and appropriate personal protective equipment,
including gloves and safety glasses, should be worn. It is stable under normal temperatures
and pressures but may discolor upon exposure to air.[3] It is incompatible with strong bases
and strong oxidizing agents.[3]

Table 2: Toxicological Data for Glycol Dimercaptoacetate

Endpoint Species Route Value Reference(s)
LD50 Rat Oral 330 mg/kg [3]
Conclusion

Glycol dimercaptoacetate (CAS 123-81-9) is a versatile chemical with significant applications
in polymer science and has potential in the development of therapeutic agents. Its dual thiol
functionality allows for effective crosslinking in polymer systems and chelation of heavy metal
ions. The experimental protocols provided in this guide offer a starting point for researchers
and scientists to explore the synthesis and applications of this compound. As with all
chemicals, proper safety precautions must be observed when handling Glycol
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dimercaptoacetate. Further research into its applications, particularly in the biomedical field, is
warranted to fully realize its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Glycol
Dimercaptoacetate (CAS 123-81-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089767#glycol-dimercaptoacetate-cas-number-123-
81-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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